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Compound of Interest

Compound Name: 2-Methyl-6-nitroquinoline

Cat. No.: B057331

2-Methyl-6-nitroquinoline, also known as 6-nitroquinaldine, is a derivative of quinoline, a
heterocyclic aromatic organic compound. Its structure, featuring a methyl group at the 2-
position and a nitro group at the 6-position, imparts specific chemical reactivity and physical
characteristics that make it a valuable intermediate in organic synthesis. The precise
determination of its physical properties, such as melting and boiling points, is not merely an
academic exercise; it is fundamental for assessing purity, designing purification protocols (like
recrystallization and distillation), and ensuring safe handling and storage.[1][2]

The nitro group significantly influences the molecule's polarity and intermolecular forces,
primarily through dipole-dipole interactions and potential for hydrogen bonding, which in turn
dictates its melting and boiling characteristics.[3] Understanding these properties is a
prerequisite for its application in the synthesis of pharmaceuticals, dyes, and other specialty
chemicals.

Physicochemical Data Summary

All quantitative data for 2-Methyl-6-nitroquinoline are summarized in the table below for
efficient reference.
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Property Value Source(s)
IUPAC Name 2-methyl-6-nitroquinoline [415]
Synonyms 6-Nitroquinaldine [5]1[6]
CAS Number 613-30-9 [41[51[7118]
Molecular Formula C10HsN202 [4115119]
Molecular Weight 188.18 g/mol [5119]
Appearance Yellow to brown crystalline )

powder
Melting Point 162-167 °C [4]

Data not readily available;
Boiling Point potential for decomposition at

atmospheric pressure.

Melting Point: Determination and Interpretation

The melting point is a critical indicator of a crystalline solid's purity. For a pure compound, the
melting range is typically sharp, spanning 0.5-1.0°C.[3] The presence of impurities disrupts the
crystal lattice, leading to a depression of the melting point and a broadening of the melting
range.[1]

The reported melting point for 2-Methyl-6-nitroquinoline is in the range of 162-167°C.[4] This
range suggests a commercially available purity suitable for most applications, though further
purification via recrystallization could potentially sharpen this range.

Experimental Protocol: Capillary Melting Point
Determination

The most common and reliable method for determining the melting point of a powdered solid
like 2-Methyl-6-nitroquinoline is the capillary method, often performed using a Mel-Temp
apparatus or a Thiele tube.[10]

Causality Behind Procedural Choices:
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o Sample Preparation: The sample must be finely powdered to ensure uniform packing and
efficient heat transfer within the capillary tube.[1] Incomplete powdering can lead to uneven
heating and an inaccurate, broad melting range.

o Heating Rate: An initial rapid heating phase is acceptable to find an approximate melting
point. However, for the accurate determination, the temperature ramp must be slowed to
~2°C per minute near the expected melting point.[1] A fast heating rate does not allow the
sample and the thermometer to reach thermal equilibrium, resulting in a recorded melting
point that is higher than the true value.

» Purity Assessment: A melting range greater than 2°C is a strong indication of impurities.[1][2]
This is because the impurities introduce defects into the crystal lattice, requiring less energy
to overcome the intermolecular forces.

Step-by-Step Methodology:

e Sample Loading: A small amount of finely powdered 2-Methyl-6-nitroquinoline is
introduced into a capillary tube, which is sealed at one end. The tube is tapped gently to
pack the sample to a height of 2-3 mm.[1][10]

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus (e.g., Mel-Temp) alongside a calibrated thermometer.[1]

e Initial Fast Run: The apparatus is heated rapidly (5-10°C/min) to determine an approximate
melting range. This saves time and establishes the temperature window for the precise
measurement.[1]

o Accurate Slow Run: A fresh sample is used. The apparatus is heated quickly to about 20°C
below the approximate melting point found in the fast run.[1] The heating rate is then
reduced to 1-2°C per minute.

o Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the last crystal melts (T2) are recorded. This T1-T2 interval is the
melting range.[2]

Workflow for Melting Point Determination
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The logical flow of the experimental protocol is depicted below.
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Caption: Workflow for accurate melting point determination.

Boiling Point: Challenges and Experimental
Approach

An experimentally determined boiling point for 2-Methyl-6-nitroquinoline at atmospheric
pressure is not readily found in scientific literature or commercial datasheets. This is common
for complex organic molecules with high melting points and polar functional groups, such as
the nitro group. The high temperatures required to reach the boiling point at 760 mmHg may
lead to thermal decomposition before boiling occurs.

Therefore, any experimental determination should ideally be conducted under reduced
pressure (vacuum distillation), and the boiling point at atmospheric pressure can be
extrapolated using a pressure-temperature nomograph.

Experimental Protocol: Micro-Boiling Point
Determination (Thiele Tube)

For determining the boiling point of a small quantity of liquid, or a solid that can be melted
without decomposition, the micro-boiling point method using a Thiele tube is highly effective
and requires minimal sample.[11]

Causality Behind Procedural Choices:

 Inverted Capillary: The small, inverted capillary tube acts as its own manometer. As the
sample is heated, the air trapped inside expands and escapes. When the sample's vapor
pressure equals the atmospheric pressure, a rapid stream of bubbles emerges. This defines
the boiling point.[11][12]

o Cooling Phase: The crucial measurement is taken during the cooling phase. As the
temperature drops slightly below the boiling point, the vapor pressure of the sample
becomes less than the atmospheric pressure. This pressure difference forces the liquid back
into the capillary tube. The temperature at which this occurs is the equilibrium point where
vapor pressure equals atmospheric pressure—the true boiling point.[11][12]
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e Thiele Tube Design: The specific shape of the Thiele tube is designed to facilitate the
circulation of the heating oil via convection, ensuring uniform temperature distribution around
the sample and thermometer, which is critical for an accurate reading.

Step-by-Step Methodology:

Sample Preparation: A small glass vial (e.g., a Durham tube) is filled about half-full with the
sample (in this case, molten 2-Methyl-6-nitroquinoline).[11]

o Capillary Insertion: A standard melting point capillary tube is inverted (sealed end up) and
placed inside the vial containing the sample.[11]

e Apparatus Assembly: The vial is attached to a thermometer with a rubber band, ensuring the
sample is level with the thermometer bulb. This assembly is then placed in a Thiele tube
containing high-boiling mineral oil.[11]

e Heating: The side arm of the Thiele tube is heated gently with a microburner. Heat is applied
until a rapid and continuous stream of bubbles emerges from the tip of the inverted capillary
tube.[11][12]

o Cooling and Observation: The heat is removed. The apparatus is allowed to cool slowly while
observing the capillary tube.

o Data Recording: The temperature at the precise moment the stream of bubbles stops and
the liquid is drawn into the capillary tube is recorded. This temperature is the boiling point of
the liquid at the current atmospheric pressure.[11][12]

Workflow for Micro-Boiling Point Determination

The logical steps for the micro-boiling point experiment are outlined in the diagram below.
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Caption: Workflow for micro-boiling point determination.
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Conclusion

The melting point of 2-Methyl-6-nitroquinoline is well-characterized at 162-167°C, serving as
a reliable parameter for identity and purity confirmation. In contrast, its boiling point at
atmospheric pressure is not established, likely due to thermal instability at elevated
temperatures. The experimental protocols detailed herein provide a robust framework for the
precise and accurate determination of these vital physicochemical properties, grounding the
procedures in the principles of thermal analysis and phase equilibria. For any new synthesis or
purification of this compound, a careful determination of the melting range is a mandatory
quality control step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: The Significance of 2-Methyl-6-
nitroquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057331#2-methyl-6-nitroquinoline-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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